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Compound of Interest

4-Chloroisoxazolo[4,5-c]pyridin-3-
Compound Name:
amine

Cat. No.: B15093691

Get Quote

Executive Summary: Immediate Action Required

4-Chloroisoxazolo[4,5-c]pyridin-3-amine (CAS: 1242515-54-3) is a halogenated
heteroaromatic amine. Due to the fused isoxazole-pyridine core and chlorine substitution, this

compound presents specific risks regarding acute toxicity (oral/dermal), aquatic persistence,
and thermal instability.[1]

Critical Directive: Do NOT attempt bench-top chemical deactivation (e.g., oxidation with bleach
or acid hydrolysis) without a validated calorimetric study. The isoxazole ring is potentially
energetic; improper treatment can lead to uncontrolled exotherms or the release of toxic
nitrogen oxides (NOx) and hydrogen chloride (HCI) gas.

Primary Disposal Path: High-Temperature Incineration (Rotary Kiln) via a licensed hazardous
waste contractor.

Chemical Profile & Hazard Identification

To ensure proper segregation, you must understand the "Why" behind the safety protocols.
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Property

Data

Operational Implication

CAS Number

1242515-54-3

Use for waste manifesting and

inventory tracking.

Molecular Formula

CeH4CINs3O

High Nitrogen/Chlorine content
requires specific incineration

scrubbing.

GHS Classification

Acute Tox. 3 (H301, H311,
H331) Aquatic Acute 1 (H400)

Handle as a high-potency
compound.[1] Zero-discharge

to sewer.

Chemical Class

Halogenated Heterocycle

Must be segregated into

"Halogenated Waste" streams.

[2]

Reactivity

Thermal decomposition
>230°C

Avoid autoclaving or mixing

with strong oxidizers.

Pre-Disposal Planning: Segregation Logic

Effective disposal starts at the bench. Mixing this compound with incompatible streams is the

most common cause of waste-related accidents.

Waste Compatibility Matrix

o [74 Compatible: Halogenated solvents (Dichloromethane, Chloroform), other stable

halogenated organics.[1]

« X Incompatible: Strong oxidizers (Peroxides, Nitric Acid), Strong acids (potential for
exothermic hydrolysis), Strong bases.[1]

Decision Logic for Waste Classification

The following flowchart illustrates the decision-making process for segregating 4-

Chloroisoxazolo[4,5-c]pyridin-3-amine waste.
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Waste Generation

Determine Physical State

Solution Consumables

\
Solid Waste Liquid Waste Contaminated Debris
(Pure compound, powder, crystals) (Reaction mixtures, mother liquor) (Gloves, weigh boats, paper)

Double-bag in heavy-duty poly bags

?
Label: "Toxic Solid - Halogenated' et RERg R

Place in dedicated 'Solid Hazardous' bin

Yes (Default) Do NOT use general trash

Place in Wide-Mouth HDPE Drum Combine with Halogenated Solvents Segregate into ‘Toxic Non-Halogenated'
(Lab Pack) (DCM, Chloroform) (Only if <2% Halogen content)

Final Disposal:
High-Temp Incineration
(Rotary Kiln)

Click to download full resolution via product page
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Figure 1: Decision tree for segregating 4-Chloroisoxazolo[4,5-c]pyridin-3-amine waste
streams based on physical state and solvent composition.

Detailed Operational Protocols
Protocol A: Solid Waste (Pure Compound)

Objective: safely package pure solid for off-site incineration without generating dust.

o PPE Requirement: Double nitrile gloves (0.11mm min), safety goggles, lab coat, and N95/P2
respirator (or work inside a fume hood).[1]

¢ Primary Containment: Transfer the solid into a screw-top glass or HDPE jar. Do not use
metal containers (corrosion risk from potential HCI evolution).

e Secondary Containment: Place the sealed jar into a clear polyethylene zip-lock bag.
o Labeling: Affix a hazardous waste label.
o Constituents: "4-Chloroisoxazolo[4,5-c]pyridin-3-amine".[3]

o Hazard Checkboxes: Toxic, Environmental Hazard.

Storage: Store in the "Solid Toxic" satellite accumulation area until pickup.

Protocol B: Liquid Waste (Reaction Mixtures)

Objective: Prevent cross-contamination of bulk solvent streams.

o Characterization: If the compound is dissolved in a halogenated solvent (e.g., DCM), the
entire mixture is Halogenated Waste.[1]

e Segregation:
o Do NOT mix with agqueous acidic waste (risk of hydrolysis).

o Do NOT mix with oxidizers (risk of reaction with the amine/isoxazole).[4]
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o Container: Use amber glass or HDPE carboys. Ensure the cap is vented if there is any risk
of slow decomposition, though this compound is generally stable in solution at room
temperature.[1]

e Labeling: Clearly mark "Contains Halogenated Organics" to ensure the disposal facility uses
the correct incineration parameters (scrubbing for HCI).

Protocol C: Spill Cleanup (Emergency Procedure)

Scenario: < 500 mg powder spill on benchtop.
» Evacuate & Ventilate: Clear the immediate area. Ensure fume hood is active.
e PPE: Wear double gloves, goggles, and a respirator.[1]
e Dry Cleanup (Preferred):
o Cover the spill with a damp paper towel (water or ethanol) to prevent dust dispersion.
o Scoop up the material and the towel using a disposable spatula.
o Place immediately into a wide-mouth waste jar.
o Wet Cleanup (Residue):
o Wipe the surface with a soap/water solution.[5][6]
o Do NOT use bleach. (Bleach + Amine = Chloramines/Toxic gas).

o Dispose of all wipes as solid hazardous waste.

Regulatory Compliance & Transport

This section ensures your facility meets legal standards (US RCRA / EU Waste Framework).

» RCRA Status (USA): While not explicitly "P" or "U" listed by CAS, it must be characterized by
the generator.[1]

o Determination: Hazardous Waste based on Toxicity and Halogen Content.
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o Waste Code Recommendation: If dissolved in spent halogenated solvents, use F002.[1] If
pure, manage as D000 (Toxic - Characteristic) or state-specific codes for halogenated
organics.

o DOT/ADR Transport:

o Proper Shipping Name: Toxic solids, organic, n.o.s. (4-Chloroisoxazolo[4,5-c]pyridin-3-
amine).[1]

o UN Number: UN 2811.

o Packing Group: lll (assuming LD50 fits Category 3, otherwise PG II).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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